Cas no 158154-62-2 (Sodium 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: Sodium 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 158154-62-2
• MF: C₇H₉N₂NaO₃
• MW: 192.1477
• CID: 4763121
• Update Time: 2022-06-07

Sodium 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Sodium 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate
• sodium;5-tert-butyl-1,2,4-oxadiazole-3-carboxylate

• Inchi： 1S/C7H10N2O3.Na/c1-7(2,3)6-8-4(5(10)11)9-12-6;/h1-3H3,(H,10,11);/q;+1/p-1
• InChI Key： LPVKCLXWTCVTTH-UHFFFAOYSA-M
• SMILES： [Na+].O1C(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=NC(C(=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 79